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Compound of Interest

Compound Name: D-Cellopentose Heptadecaacetate

Cat. No.: B561665 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling D-Cellopentose Heptadecaacetate. The following

procedures are designed to ensure safe handling, storage, and disposal of this compound in a

laboratory setting.

Hazard Assessment
D-Cellopentose Heptadecaacetate is a complex carbohydrate derivative. While a specific

Safety Data Sheet (SDS) is not readily available, information from chemical suppliers suggests

that it should be handled as a non-hazardous, fine powder. Precautionary statements

associated with the compound include avoiding inhalation and contact with skin and eyes. As

with any chemical of unknown toxicity, it is prudent to treat it with a degree of caution.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

D-Cellopentose Heptadecaacetate to minimize exposure.
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Equipment Specification Purpose

Eye Protection
Safety glasses with side

shields or goggles

Protects eyes from dust

particles.

Hand Protection Nitrile gloves Prevents skin contact.

Respiratory Protection
N95 respirator or use of a fume

hood

Avoids inhalation of fine

powder.

Body Protection Laboratory coat
Protects clothing and skin from

contamination.

Operational Plan: Handling and Weighing
Handling fine powders like D-Cellopentose Heptadecaacetate requires measures to prevent

dispersal into the laboratory environment.

Experimental Protocol for Weighing:

Preparation: Ensure the weighing area, typically a chemical fume hood or a powder weighing

station, is clean and free of drafts.[1][2]

Equipment Setup: Place an analytical balance inside the containment area. Use anti-static

weigh boats or paper.

Donning PPE: Put on all required personal protective equipment as outlined in the table

above.

Material Transfer: Carefully open the container of D-Cellopentose Heptadecaacetate inside

the fume hood. Use a clean, dedicated spatula to transfer the desired amount of powder to

the weigh boat. Minimize the drop height to reduce dust generation.

Weighing: Record the weight of the substance.

Container Sealing: Securely close the main container of D-Cellopentose
Heptadecaacetate.
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Cleanup: Wipe down the spatula and the weighing area with a damp cloth or a suitable

solvent to collect any residual powder. Dispose of the cleaning materials as non-hazardous

waste.

Doffing PPE: Remove gloves and lab coat before leaving the work area. Wash hands

thoroughly with soap and water.

Disposal Plan
As D-Cellopentose Heptadecaacetate is considered a non-hazardous chemical, the disposal

procedures are straightforward.

Solid Waste:

Collect excess solid D-Cellopentose Heptadecaacetate and any contaminated

disposables (e.g., weigh boats, gloves, paper towels) in a designated, sealed waste

container labeled "Non-Hazardous Chemical Waste."[3]

This container can then be disposed of in the regular laboratory trash, provided it is

securely sealed.[4]

Empty Containers:

Ensure the original container is empty of any free-standing powder.

Deface the label of the empty container to prevent misuse.

The empty, defaced container can be disposed of in the regular trash or recycling,

depending on institutional policies.[4]

Liquid Solutions:

If D-Cellopentose Heptadecaacetate is dissolved in a non-hazardous solvent (e.g.,

water), the solution can typically be poured down the drain with copious amounts of water,

provided the pH is between 6 and 9.[3] Always check local and institutional regulations

before drain disposal.
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Workflow Diagram
The following diagram illustrates the standard operational workflow for handling D-
Cellopentose Heptadecaacetate.
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Caption: Workflow for handling D-Cellopentose Heptadecaacetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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